Cas no 2138180-62-6 (rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde)
rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde
- EN300-726269
- 2138180-62-6
-
- Inchi: 1S/C11H15NO3/c1-8-10(14)3-2-6-12(8)11-5-4-9(7-13)15-11/h4-5,7-8,10,14H,2-3,6H2,1H3/t8-,10-/m1/s1
- InChI Key: OPFNCCXUEWKFMC-PSASIEDQSA-N
- SMILES: O[C@@H]1CCCN(C2=CC=C(C=O)O2)[C@@H]1C
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.7Ų
rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726269-1.0g |
rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde |
2138180-62-6 | 1g |
$0.0 | 2023-06-06 |
rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde
Introduction to rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde (CAS No. 2138180-62-6)
rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde (CAS No. 2138180-62-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and a piperidine moiety, which contribute to its potential biological activities and therapeutic applications.
The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, which imparts significant chemical stability and reactivity. The presence of this ring in rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde enhances its ability to form stable complexes with various biological targets, making it a valuable candidate for drug discovery and development.
The (2R,3R)-3-hydroxy-2-methylpiperidin-1-yl moiety is a chiral piperidine derivative that introduces additional complexity and specificity to the molecule. The hydroxyl group at the 3-position and the methyl group at the 2-position contribute to the compound's solubility and interaction with biological systems. These structural elements are crucial for modulating the compound's pharmacological properties, such as its binding affinity and selectivity for specific receptors or enzymes.
Recent studies have explored the potential of rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising activity as a modulator of neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the reuptake of serotonin and norepinephrine, suggesting its potential as an antidepressant or anxiolytic agent.
In addition to its neurological applications, rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde involves several key steps, including the formation of the furan ring and the introduction of the chiral piperidine moiety. Advanced synthetic methods such as asymmetric synthesis and catalytic processes have been employed to achieve high yields and enantiomeric purity. These synthetic strategies are crucial for ensuring the quality and consistency of the final product, which is essential for preclinical and clinical studies.
Clinical trials are currently underway to evaluate the safety and efficacy of rac-5-[(2R,3R)-3-hydroxy-2-methylpiperidin-1-yl]furan-2-carbaldehyde in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.
In conclusion, rac-[(5-((2R,3R))-3-hydroxy-[methylpiperidin]-1-y)l]fur[an]-[carbalaldeh]yde (CAS No. 2138180-[6][][6]-6) represents a promising molecule with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.
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